S-1H-benzimidazol-2-yl 3,5-bis[(trifluoromethyl)thio]benzenecarbothioate

• IUPAC Name: S-(1H-benzimidazol-2-yl) 3,5-bis(trifluoromethylsulfanyl)benzenecarbothioate
• InChI: InChI=1S/C16H8F6N2OS3/c17-15(18,19)27-9-5-8(6-10(7-9)28-16(20,21)22)13(25)26-14-23-11-3-1-2-4-12(11)24-14/h1-7H,(H,23,24)
• InChI Key: SYZRCDWKSCODGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SC(=O)C3=CC(=CC(=C3)SC(F)(F)F)SC(F)(F)F
• Molecular Formula: C16H8F6N2OS3
• Molecular Weight: 454.4 g/mol

Description

S-1H-benzimidazol-2-yl 3,5-bis[(trifluoromethyl)thio]benzenecarbothioate is a chemical compound that has gained significant attention in scientific research. It is a benzimidazole derivative that has been synthesized through various methods and has been widely studied for its potential applications in different fields.

Mechanism of Action

The mechanism of action of S-1H-benzimidazol-2-yl 3,5-bis[(trifluoromethyl)thio]benzenecarbothioate is not fully understood. However, it is believed to exert its antimicrobial and anticancer activity through the inhibition of various enzymes and proteins that are essential for the survival and growth of microorganisms and cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth and reproduction of microorganisms and cancer cells. It has also been found to induce apoptosis in cancer cells. Additionally, it has been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

S-1H-benzimidazol-2-yl 3,5-bis[(trifluoromethyl)thio]benzenecarbothioate has several advantages and limitations for lab experiments. One of the advantages is its high potency and efficacy against various microorganisms and cancer cells. However, one of the limitations is its potential toxicity, which requires careful handling and monitoring during lab experiments.

Future Directions

There are several future directions for the study of S-1H-benzimidazol-2-yl 3,5-bis[(trifluoromethyl)thio]benzenecarbothioate. One of the directions is the development of more potent and selective analogs with reduced toxicity. Another direction is the study of its potential applications in other fields such as agriculture and environmental science. Additionally, the mechanism of action of this compound needs to be further elucidated for a better understanding of its antimicrobial and anticancer activity.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research. It has been synthesized through various methods and has been widely studied for its potential applications in different fields. Its antimicrobial and anticancer activity, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in different fields of scientific research.

Scientific Research Applications

S-1H-benzimidazol-2-yl 3,5-bis[(trifluoromethyl)thio]benzenecarbothioate has been widely studied for its potential applications in different fields of scientific research. It has been found to exhibit significant antimicrobial activity against various strains of bacteria, fungi, and viruses. It has also been studied for its potential anticancer activity, as it has been found to induce apoptosis in cancer cells.